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Compound of Interest

Compound Name:
2-[(2-

Bromophenyl)methyl]butanoic acid

CAS No.: 66192-00-5

Cat. No.: B3277561

Get Quote

Executive Summary & Chemical Identity
Objective: This guide provides a field-validated protocol for the disposal of 2-[(2-
Bromophenyl)methyl]butanoic acid, ensuring compliance with RCRA (US) and REACH (EU)

standards.

The Critical Pivot: Unlike standard organic acids, this compound contains an aryl bromide. It

must be treated as Halogenated Organic Waste. Disposal via standard non-halogenated

organic streams or sanitary sewer systems is strictly prohibited due to the risk of generating

hazardous combustion byproducts (e.g., HBr, brominated dioxins) if incinerated without flue

gas scrubbing.
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Property Specification

Chemical Name 2-[(2-Bromophenyl)methyl]butanoic acid

Synonyms
2-(2-Bromobenzyl)butyric acid; 2-(2-

Bromobenzyl)butanoic acid

CAS Number 66192-00-5

Molecular Formula C₁₁H₁₃BrO₂

Physical State Solid (Powder) at Room Temperature

Acidity (pKa) ~4.5–4.8 (Predicted for carboxylic acid)

Solubility
Low in water; Soluble in DCM, DMSO,

Methanol, Ethyl Acetate

Hazard Assessment (Pre-Disposal)
Before initiating any disposal workflow, you must validate the specific hazards of the material in

its current state (pure solid vs. solution).

GHS Classification (Self-Validating Check)
Verify the following hazards against your current SDS. If your material is in a reactive solvent

(e.g., Thionyl Chloride), the hazards of the solvent supersede these.
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Hazard Category H-Code Statement
Operational
Implication

Acute Toxicity H302 Harmful if swallowed

Avoid dust generation

during solid transfer.

[1]

Skin Irritation H315 Causes skin irritation

Double nitrile gloves

(0.11 mm min)

required.

Eye Irritation H319
Causes serious eye

irritation

Safety glasses with

side shields are

mandatory; goggles

for powder handling.

STOT - SE H335
May cause respiratory

irritation

All transfers must

occur inside a fume

hood.

Waste Characterization & Segregation Strategy
Effective disposal relies on correct stream segregation. This compound presents a dual-

functionality: Acidic and Halogenated.[1]

The Golden Rule of Segregation:

When a chemical is both an acid and a halogenated organic, the "Halogenated" classification

dictates the incineration path, while the "Acid" classification dictates compatibility.

Waste Stream Decision Matrix
The following logic gate ensures you select the correct waste container.
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Waste Material: 
2-[(2-Bromophenyl)methyl]butanoic acid

Physical State?

Solid (Pure/Precipitate)

Powder/Crystals

Liquid (Solution)

Dissolved

Solid Waste Bin
(Label: Toxic, Irritant) Solvent Composition?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(EtOAc, MeOH, DMSO)

Aqueous Layer
(pH < 4 or > 9)

Container A: Halogenated Organic Waste
(High Temp Incineration)

Container A: Halogenated Organic Waste
(Trace Halogens contaminate the stream)

MUST go to Halogenated
due to solute content

Container B: Aqueous Waste
(Adjust pH 5-9 if permitted, else Haz Waste)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic.[1] Note that even if dissolved in a non-halogenated

solvent like Methanol, the presence of the brominated solute often mandates disposal in the

Halogenated stream depending on concentration thresholds (typically >1-2%).[1]
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Operational Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Disposal of expired reagent, excess solid from synthesis, or contaminated weighing

paper.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk for solids.

Labeling: Apply a hazardous waste label.

Constituents: "2-[(2-Bromophenyl)methyl]butanoic acid" (Do not use abbreviations).[1]

[2][3]

Hazards: Check "Toxic" and "Irritant".

Transfer:

Place the waste container in the fume hood.[4]

Transfer solid using a disposable spatula or powder funnel to minimize dust.

Wipe the exterior of the container with a damp paper towel; dispose of the towel in the

solid waste bin.

Closure: Screw the lid tight. Do not leave the funnel in the jar.

Protocol B: Liquid Waste (Solutions)
Scenario: Mother liquors from recrystallization or reaction mixtures.

Compatibility Check:

Oxidizers: Ensure the solution does not contain strong oxidizers (e.g., peroxides, nitric

acid), which could react with the bromide to release bromine gas (

).
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Bases: If mixing with a basic waste stream, be aware of exotherms (Acid-Base

neutralization).[1]

Stream Selection:

Primary Path: Pour into the Halogenated Organic Waste carboy (typically Red or Yellow

tagged).

Why? Even if the solvent is Ethyl Acetate (non-halogenated), the dissolved brominated

acid classifies the mixture as halogenated for incineration purposes.

Transfer:

Use a funnel with a splash guard.

Leave 10% headspace in the carboy for expansion.

Do not dispose of down the drain.[5][6]

Protocol C: Empty Container Management
Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,

Acetone or Ethanol).

Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container.

Defacing: Cross out the original label or remove it.[7]

Disposal: Place the dry, defaced container in the glass recycling or trash, depending on

institutional policy for "P-listed" vs. "U-listed" equivalents (this compound is not specifically P-

listed, so triple-rinsed containers are usually non-hazardous).[1]

Emergency Procedures (Spill Response)
Spill Scenario: < 500 mL spill of solution or < 50 g of solid in a fume hood.

1. Alert Personnel
(Clear Area)

2. Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

3. Containment
(Absorbent pads / Dykes)

4. Cleanup
(Scoop solids / Absorb liquids)

5. Decontamination
(Soap & Water Wash)

6. Report
(EHS Dept)
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Figure 2: Immediate spill response workflow.[1] For spills outside a fume hood or >500mL,

evacuate and call emergency services.

Specific Neutralization (Optional but Recommended for Large Acid Spills): If a large volume of

liquid acid solution is spilled, you may sprinkle Sodium Bicarbonate (

) or Calcium Carbonate over the spill to neutralize the acidity before absorbing.

Observation: Look for bubbling (

release). Once bubbling stops, the acid is neutralized.

Warning: This neutralizes the acid hazard, but the brominated organic hazard remains. The

resulting sludge must still be treated as hazardous chemical waste.

Regulatory & Compliance Context
US EPA (RCRA): This material is likely a characteristic hazardous waste due to toxicity or

ignitability (if in solvent). It does not have a specific "P" or "U" list code, but falls under D002

(Corrosivity) if pH < 2, or generic halogenated organic solvent codes (e.g., F002) if mixed

with spent halogenated solvents.

European Waste Catalogue (EWC):

16 05 08*: Discarded organic chemicals consisting of or containing hazardous substances.

07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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